Cas no 152404-47-2 (4-Hydroxybenzoic Acid-d4)

• Product Name: 4-Hydroxybenzoic Acid-d4
• CAS No: 152404-47-2
• MF: C₇H₆O₃
• MW: 142.145389080048
• CID: 99257
• PubChem ID: 44540358
• Update Time: 2025-10-07

4-Hydroxybenzoic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• Benzoic-2,3,5,6-d4acid, 4-hydroxy-
• 4-HYDROXYBENZOIC-2,3,5,6-D4 ACID
• 4-Hydroxybenzoic Acid-d4
• 4-Carboxyphenol-d4
• 4-hydroxy-2,3,5,6-tetradeuterobenzoic acid
• p-Hydroxybenzoic Acid-d4
• p-Salicylic Acid-d4
• 4-Hydroxybenzoic--d4 Acid
• 152404-47-2
• 4-hydroxy(?H?)benzoic acid
• HY-Y0264S1
• SCHEMBL4167609
• D98828
• 4-Hydroxy(~2~H_4_)benzoic acid
• CS-0255799
• 2,3,5,6-tetradeuterio-4-hydroxybenzoic acid
• 4-Hydroxybenzoic-2,3,5,6-d4 acid, 98 atom % D
• DTXSID20659276
• MS-22819
• 2,3,5,6-tetradeuterio-4-hydroxy-benzoic acid

• Inchi： 1S/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10)/i1D,2D,3D,4D
• InChI Key： FJKROLUGYXJWQN-RHQRLBAQSA-N
• SMILES： OC1C([2H])=C([2H])C(C(=O)O)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 142.05700
• Monoisotopic Mass: 142.057
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 213-217 °C
• Boiling Point: 336.2±25.0 °C at 760 mmHg
• Flash Point: 171.3±19.7 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 57.53000
• LogP: 1.09040
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Hydroxybenzoic Acid-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives